N-(4-hydroxycyclohexyl)-2-pyridin-4-ylpyrrolidine-1-carboxamide

• IUPAC Name: N-(4-hydroxycyclohexyl)-2-pyridin-4-ylpyrrolidine-1-carboxamide
• InChI: InChI=1S/C16H23N3O2/c20-14-5-3-13(4-6-14)18-16(21)19-11-1-2-15(19)12-7-9-17-10-8-12/h7-10,13-15,20H,1-6,11H2,(H,18,21)
• InChI Key: VRYQEBBIOJSCGC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)NC2CCC(CC2)O)C3=CC=NC=C3
• Molecular Formula: C16H23N3O2
• Molecular Weight: 289.37 g/mol

Description

N-(4-hydroxycyclohexyl)-2-pyridin-4-ylpyrrolidine-1-carboxamide, commonly known as JWH-018, is a synthetic cannabinoid that was first synthesized in 1995 by John W. Huffman. JWH-018 is a potent agonist of the cannabinoid receptors CB1 and CB2 and has been used extensively in scientific research to investigate the mechanisms of action and physiological effects of cannabinoids.

Mechanism of Action

JWH-018 is a potent agonist of the cannabinoid receptors CB1 and CB2. It binds to the receptors and activates them, leading to a range of physiological effects. The exact mechanism of action of JWH-018 is not fully understood, but it is thought to involve the modulation of neurotransmitter release and the activation of intracellular signaling pathways.
Biochemical and Physiological Effects
JWH-018 has a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the activation of intracellular signaling pathways, and the regulation of gene expression. It has been shown to have analgesic, anti-inflammatory, and appetite-stimulating effects, as well as potential neuroprotective and anti-tumor effects.

Advantages and Limitations for Lab Experiments

JWH-018 has several advantages for lab experiments, including its potency, selectivity for the cannabinoid receptors, and relative ease of synthesis. However, it also has several limitations, including its potential for abuse and its lack of specificity for the cannabinoid receptors.

Future Directions

There are several future directions for research on JWH-018 and other synthetic cannabinoids. These include the development of more selective agonists and antagonists of the cannabinoid receptors, the investigation of the effects of cannabinoids on the immune system and inflammation, and the exploration of the potential therapeutic applications of cannabinoids in a range of diseases and conditions.

Synthesis Methods

JWH-018 is synthesized using a multistep process that involves the reaction of 4-pyridylacetic acid with cyclohexanone to form 4-hydroxycyclohexyl-4-pyridylketone. The ketone is then converted to the corresponding oxime using hydroxylamine hydrochloride and sodium acetate. The oxime is reduced to the amine using lithium aluminum hydride, and the resulting amine is then reacted with 1-(2-chlorophenyl)-1-(4-methoxyphenyl)propan-2-amine to form JWH-018.

Scientific Research Applications

JWH-018 has been used extensively in scientific research to investigate the mechanisms of action and physiological effects of cannabinoids. It has been used to study the cannabinoid receptor system, the effects of cannabinoids on pain, inflammation, and appetite, and the potential therapeutic applications of cannabinoids.